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Compound of Interest

Compound Name: NeuroSensor 521

Cat. No.: B609543 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NeuroSensor 521 is a fluorescent "turn-on" probe designed for the selective detection and

visualization of norepinephrine (NE) and dopamine (DA) within secretory vesicles of live and

fixed cells.[1] Its mechanism relies on a chemical reaction between the sensor's aldehyde

group and the primary amine of catecholamines, forming an iminium ion. This reaction is

stabilized by the acidic environment of the vesicles (pH ~5.0-5.5), leading to a significant

increase in fluorescence.[1] This property allows for the specific labeling of norepinephrine-

containing vesicles and enables researchers to distinguish between different adrenergic cell

populations, such as those enriched with norepinephrine versus epinephrine.[1]

Product Information
Product Name: NeuroSensor 521

Chemical Name: 7-(Diethylamino)-4-(4-methoxyphenyl)-2-oxo-2H-1-benzopyran-3-

carboxaldehyde

CAS Number: 1428730-05-5

Molecular Formula: C₂₁H₂₁NO₄
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Solubility: Soluble in DMSO up to 50 mM.

Storage: Store at -70°C. Avoid repeated freeze-thaw cycles.

Data Presentation
Spectroscopic Properties
The fluorescence of NeuroSensor 521 is dependent on its binding state. The unbound sensor

has a maximum excitation wavelength of approximately 448 nm, while the norepinephrine-

bound form is optimally excited at 488 nm.[1] Both states exhibit a fluorescence emission

maximum at 521 nm.

State Excitation Max (nm) Emission Max (nm)

Unbound ~448 521

Bound to Norepinephrine 488 521

Binding Characteristics and Fluorescence Enhancement
NeuroSensor 521 exhibits selectivity for primary catecholamines like norepinephrine and

dopamine over other primary amines and shows no significant affinity for secondary amines

such as epinephrine.[1] The binding constants (Ka) and fluorescence enhancement upon

saturation (Isat/I0) for various analytes are summarized below.

Analyte
Binding Constant (Kₐ)
(M⁻¹)

Fluorescence
Enhancement (Isat/I₀)

Norepinephrine > 10⁴ 5.3-fold

Dopamine > 10⁴ Not Determined

Glutamate < 10² High

Glycine < 10² High

Epinephrine No apparent affinity -

Data adapted from Hettie et al., ACS Chemical Neuroscience, 2013.[1]
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Signaling Pathway and Mechanism of Action
The following diagram illustrates the synthesis of norepinephrine and its interaction with

NeuroSensor 521 within a synaptic vesicle. Norepinephrine is synthesized from dopamine by

the enzyme dopamine-β-hydroxylase within the vesicle.[2][3] NeuroSensor 521 then reacts

with the primary amine of norepinephrine in the acidic vesicular environment to form a

fluorescent complex.
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Start: Plate Chromaffin Cells

Prepare 0.1 µM NeuroSensor 521
in Culture Medium

Incubate Cells with NeuroSensor 521
(37°C, 30 min)

Wash Cells 3x with
Culture Medium

Confocal Microscopy
(Ex: 488 nm, Em: 521 nm)

End: Visualize NE Vesicles

 

Start: Stain Cells with 1 µM
NeuroSensor 521

Fix with 4% Formaldehyde

Permeabilize with Triton X-100

Block with Normal Goat Serum

Incubate with Anti-PNMT Antibody

Incubate with Cy3-conjugated
Secondary Antibody

Confocal Microscopy
(525 nm and 585 nm channels)

End: Correlate NE and PNMT Signals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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